4-Isopropyl-5-methyl-1H-pyrazol-3-amine

• CAS No.: 116570-83-3
• Molecular Formula: C7H13N3
• Molecular Weight: 139.20 g/mol
• IUPAC Name: 5-methyl-4-propan-2-yl-1H-pyrazol-3-amine
• InChI: InChI=1S/C7H13N3/c1-4(2)6-5(3)9-10-7(6)8/h4H,1-3H3,(H3,8,9,10)
• InChI Key: LTUSECNCRNSSEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)N)C(C)C

Description

4-Isopropyl-5-methyl-1H-pyrazol-3-amine (CAS: 1124-16-9) is a pyrazole derivative with a molecular formula of C₇H₁₃N₃ and a molecular weight of 139.21 g/mol. It features an isopropyl group at position 4, a methyl group at position 5, and an amine substituent at position 3 of the pyrazole ring . This compound is primarily utilized as a pharmaceutical intermediate, leveraging its hydrogen-bonding capabilities (via the amine group) for interactions in drug design . Its structural simplicity and functional groups make it a versatile scaffold for synthesizing bioactive molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Isopropyl-5-methyl-1H-pyrazol-3-amine typically involves the reaction of appropriate hydrazine derivatives with β-diketones. One common method includes the condensation of 1,3-diketones with hydrazine derivatives under controlled conditions . The reaction is usually carried out in the presence of a catalyst, such as palladium, and under ambient pressure.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using similar methods but optimized for higher yields and purity. The use of continuous flow reactors and advanced purification techniques, such as crystallization and chromatography, ensures the efficient production of high-quality 4-Isopropyl-5-methyl-1H-pyrazol-3-amine .

Chemical Reactions Analysis

Types of Reactions: 4-Isopropyl-5-methyl-1H-pyrazol-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyrazole oxides.

Reduction: Reduction reactions can lead to the formation of hydrazine derivatives.

Substitution: The amino group in the compound can participate in substitution reactions, forming various derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly employed in substitution reactions.

Major Products Formed: The major products formed from these reactions include pyrazole oxides, hydrazine derivatives, and various substituted pyrazoles .

Scientific Research Applications

4-Isopropyl-5-methyl-1H-pyrazol-3-amine has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is used in the study of enzyme inhibitors and receptor antagonists.

Industry: The compound is used in the production of agrochemicals and dyes.

Mechanism of Action

The mechanism of action of 4-Isopropyl-5-methyl-1H-pyrazol-3-amine involves its interaction with specific molecular targets. The compound can act as an enzyme inhibitor by binding to the active site of the enzyme, thereby preventing substrate binding and subsequent catalytic activity. Additionally, it may interact with cellular receptors, modulating signal transduction pathways and exerting its biological effects .

Comparison with Similar Compounds

Comparison with Similar Pyrazole Derivatives

Structural and Substituent Variations

Pyrazole derivatives exhibit diverse biological and physicochemical properties depending on substituent type, position, and electronic effects. Below is a comparative analysis of key analogs:

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Position)	Key Properties/Applications
4-Isopropyl-5-methyl-1H-pyrazol-3-amine	C₇H₁₃N₃	139.21	Isopropyl (4), Methyl (5)	Pharmaceutical intermediate; hydrogen-bond donor/acceptor
3-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine	C₁₀H₁₀ClN₃	207.66	Chlorophenyl (3), Methyl (1)	Enhanced lipophilicity; potential antimicrobial activity
4-Iodo-1-isopropyl-5-methyl-1H-pyrazol-3-amine	C₇H₁₂IN₃	265.09	Iodo (4), Isopropyl (1), Methyl (5)	Heavy atom effect; radiopharmaceutical intermediate
1-Isopropyl-3-methyl-1H-pyrazol-5-amine	C₇H₁₃N₃	139.21	Isopropyl (1), Methyl (3)	Positional isomer; altered steric/electronic effects

Key Differences and Implications

Substituent Position and Steric Effects :

• The 4-isopropyl-5-methyl isomer (target compound) exhibits distinct steric hindrance compared to the 1-isopropyl-3-methyl isomer. The latter’s substituents at positions 1 and 3 may hinder nucleophilic attack at the amine group, reducing reactivity in certain reactions .
• The 3-(4-chlorophenyl) analog (CAS: N/A) introduces a bulky aromatic group, increasing molecular weight (207.66 g/mol) and lipophilicity, which may enhance membrane permeability in drug candidates .

Electronic Effects: The iodo substituent in 4-iodo-1-isopropyl-5-methyl-1H-pyrazol-3-amine (CAS: 1354704-52-1) introduces a heavy atom, altering electronic density and enabling applications in radiolabeling or as a halogen bond donor .

Hydrogen Bonding and Crystallization :

• The amine group in all analogs facilitates hydrogen bonding, influencing crystal packing. For example, the target compound’s isopropyl group may disrupt planar stacking, leading to different crystal habits compared to the chlorophenyl derivative .

Biological Activity

4-Isopropyl-5-methyl-1H-pyrazol-3-amine is a compound belonging to the pyrazole family, which has garnered attention for its potential biological activities, particularly as an enzyme inhibitor. This article reviews the biological activity of this compound, focusing on its mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

• Molecular Formula : C$_7$H$_{12}$N$_4$
• Molecular Weight : 168.2 g/mol
• CAS Number : 31230-17-8

The biological activity of 4-Isopropyl-5-methyl-1H-pyrazol-3-amine is primarily linked to its role as an enzyme inhibitor. The compound exhibits significant potential against various biological targets, including kinases and other enzymes involved in metabolic pathways.

Enzyme Inhibition

Research indicates that compounds within the pyrazole family can modulate enzyme activity through competitive inhibition. This mechanism is crucial for developing therapeutic agents targeting diseases such as cancer and infectious diseases.

Structure-Activity Relationship (SAR)

The SAR studies highlight how modifications to the pyrazole structure can influence biological activity. For instance, substituents at different positions on the pyrazole ring can enhance or diminish potency against specific targets.

Compound Variant	R Group	pEC$_{50}$ Value	Activity Description
Parent Compound	-	8.5	Potent inhibitor of Trypanosoma brucei
Variant A	Ethyl	6.2	Similar activity to parent, slight decrease
Variant B	Propyl	6.8	Improved activity compared to Variant A
Variant C	Tert-butyl	4.7	Significant loss of activity

Case Studies

• Antiparasitic Activity : In a study focusing on human African trypanosomiasis, derivatives of pyrazole compounds were evaluated for their ability to inhibit Trypanosoma brucei. The parent compound demonstrated a high degree of efficacy with a pEC$_{50}$ value of 8.5, indicating strong potential for further development as an antiparasitic agent .
• Kinase Inhibition : Another research effort aimed at understanding the selectivity of pyrazole derivatives against human kinases showed that while some variants exhibited potent kinase inhibition, they also maintained a favorable selectivity profile, which is essential for minimizing off-target effects in therapeutic applications .

Toxicity and Safety Profile

Preliminary assessments indicate that 4-Isopropyl-5-methyl-1H-pyrazol-3-amine and its analogues do not exhibit significant mammalian toxicity at effective doses. However, ongoing studies are necessary to fully elucidate the safety profile and pharmacokinetics of this compound.